4105-21-9(2-phenylimidazo1,2-apyridine),P2632

2-phenylimidazo1,2-apyridine Properties

Names and Identifiers

- 2-Phenylimidazo[1,2-a]pyridine
- 2-phenylimidazo[1,2-a]pyrazine
- 2-Phenyl-imidazo[1,2-a]pyridine
- Imidazo[1,2-a]pyridine, 2-phenyl-
- 2-phenyl-1H-imidazo[1,2-a]pyridine
- 2-phenyl-4-hydroimidazo[1,2-a]pyridine
- 2-Phenyl-imidazo[1,2-a]pyridin
- HMS553P04
- SR-01000638986-1
- SCHEMBL966793
- NSC77913
- NSC-77913
- Maybridge1_004380
- CCG-19767
- MFCD00219254
- MLS002694050
- DTXSID10276799
- FT-0760695
- BDBM50269841
- AKOS000416646
- CHEMBL1720835
- KDHWCFCNNGUJCP-UHFFFAOYSA-N
- SY235180
- A21136
- AB04929
- P2632
- doi:10.14272/KDHWCFCNNGUJCP-UHFFFAOYSA-N.1
- 4105-21-9
- HMS3087C06
- CS-0126878
- EU-0077265
- 10.14272/KDHWCFCNNGUJCP-UHFFFAOYSA-N.1
- AF-964/00531022
- F1550-0046
- GS-5443
- SMR000060551
- Oprea1_695181
- SDCCGSBI-0658264.P001
- BBL022256
- DB-070134
- STK016628
- MDL： MFCD00219254
- InChIKey： KDHWCFCNNGUJCP-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H10N2/c1-2-6-11(7-3-1)12-10-15-9-5-4-8-13(15)14-12/h1-10H
- SMILES： C1=CC=C(C=C1)C2=CN3C=CC=CC3=N2

Computed Properties

Exact Mass: 194.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 194.084398327 g/mol
Heavy Atom Count: 15
Complexity: 211
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 17.3Å²
Molecular Weight: 194.23

Experimental Properties

LogP: 3.00130
PSA: 17.30000
Refractive Index: 1.638
Boiling Point: 245°C/11mmHg(lit.)
Melting Point: 133.0 to 137.0 deg-C
Flash Point: °C
λmax: 316(EtOH)(lit.)
Density: 1.13

2-phenylimidazo1,2-apyridine Security Information

2-phenylimidazo1,2-apyridine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-phenylimidazo1,2-apyridine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003A22-1g	2-Phenylimidazo[1,2-a]pyridine	4105-21-9	98%	1g	$30.00	2025-02-19
A2B Chem LLC	AB52202-100mg	2-Phenyl-imidazo[1,2-a]pyridine	4105-21-9	98%	100mg	$17.00	2024-04-20
Aaron	AR003AAE-100mg	2-Phenylimidazo[1,2-a]pyridine	4105-21-9	97%	100mg	$3.00	2025-01-22
abcr	AB334676-5 g	2-Phenylimidazo[1,2-a]pyridine, 95%; .	4105-21-9	95%	5 g	€424.20	2023-07-19
Alichem	A029185718-5g	2-Phenylimidazo[1,2-a]pyridine	4105-21-9	95%	5g	$343.00	2023-09-02
Ambeed	A361076-100mg	2-Phenylimidazo[1,2-a]pyridine	4105-21-9	98%	100mg	$8.0	2025-02-21
Apollo Scientific	OR480608-5g	2-Phenyl-imidazo[1,2-a]pyridine	4105-21-9	97+%	5g	£42.00	2025-02-20
Chemenu	CM151229-1g	2-Phenyl-imidazo[1,2-a]pyridine	4105-21-9	95+%	1g	$116	2021-08-05
eNovation Chemicals LLC	D150321-25g	2-Phenylimidazo[1,2-a]pyridine	4105-21-9	95%	25g	$1250	2022-09-07
Life Chemicals	F1550-0046-0.25g	2-phenylimidazo[1,2-a]pyridine	4105-21-9	95%+	0.25g	$93.0	2023-09-07

2-phenylimidazo1,2-apyridine Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:4105-21-9)

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Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:4105-21-9)

MR./MRS.:A LA DING

Phone:

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:4105-21-9)

MR./MRS.:TANG SI LEI

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Email:2881489226@qq.com

2-phenylimidazo1,2-apyridine Related Literature

1. Iodine-catalyzed regioselective thiolation of imidazo[1,2-a]pyridines using sulfonyl hydrazides as a thiol surrogate

Avik Kumar Bagdi,Shubhanjan Mitra,Monoranjan Ghosh,Alakananda Hajra Org. Biomol. Chem. 2015 13 3314
2. Highly selective luminescent nanostructures for mitochondrial imaging and targeting

E. Fanizza,R. M. Iacobazzi,V. Laquintana,G. Valente,G. Caliandro,M. Striccoli,A. Agostiano,A. Cutrignelli,A. Lopedota,M. L. Curri,M. Franco,N. Depalo,N. Denora Nanoscale 2016 8 3350
3. Diethyl phosphite-mediated switchable synthesis of bis(imidazoheterocycles) derived disulfanes and sulfanes using imidazoheterocycles and octasulfur

Raju Jannapu Reddy,Angothu Shankar,Jangam Jagadesh Kumar,Nunavath Sharadha,Gamidi Rama Krishna New J. Chem. 2022 46 4784
4. I2–DMSO–PTSA: a simple and metal free oxidative cross coupling of imidazo[1,2-a]pyridines and methylketones

Madhu Chennapuram,Narender Reddy Emmadi,Chiranjeevi Bingi,Krishnaiah Atmakur RSC Adv. 2015 5 19418
5. CuBr catalyzed aerobic oxidative coupling of 2-aminopyridines with cinnamaldehydes: direct access to 3-formyl-2-phenyl-imidazo[1,2-a]pyridines

Jaideep B. Bharate,Sheenu Abbat,Prasad V. Bharatam,Ram A. Vishwakarma,Sandip B. Bharate Org. Biomol. Chem. 2015 13 7790
6. Hydromagnesite sheets impregnated with cobalt–ferrite magnetic nanoparticles as heterogeneous catalytic system for the synthesis of imidazo[1,2-a]pyridine scaffolds

Deepika Geedkar,Ashok Kumar,Kranti Kumar,Pratibha Sharma RSC Adv. 2021 11 23207
7. Singlet oxygen mediated dual C–C and C–N bond cleavage in visible light

Ritu,Charu Sharma,Sharvan Kumar,Nidhi Jain Org. Biomol. Chem. 2020 18 2921
8. Palladium complexes of abnormal N-heterocyclic carbenes as precatalysts for the much preferred Cu-free and amine-free Sonogashira coupling in air in a mixed-aqueous medium

Alex John,Mobin M. Shaikh,Prasenjit Ghosh Dalton Trans. 2009 10581
9. Synthesis of naphtho[1′,2′:4,5]imidazo[1,2-a]pyridines via Rh(iii)-catalyzed C–H functionalization of 2-arylimidazo[1,2-a]pyridines with cyclic 2-diazo-1,3-diketones featuring with a ring opening and reannulation

Bin Li,Nana Shen,Yujie Yang,Xinying Zhang,Xuesen Fan Org. Chem. Front. 2020 7 919
10. Cyclisation reactions of some 3-nitrosoimidazo[1,2-a]-pyridines and-pyrimidines. Ring-opening/ring-closure reactions with triethyl phosphite: reassignment by X-ray crystal structure and nuclear magnetic resonance

Jean C. Teulade,Roger Escale,Henry Viols,Jean P. Chapat,Gérard Grassy,Alain Carpy,Jean M. Léger J. Chem. Soc. Perkin Trans. 1 1983 2663

Cas no 4105-21-9 (2-phenylimidazo1,2-apyridine)

2-phenylimidazo1,2-apyridine Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-phenylimidazo1,2-apyridine Security Information

2-phenylimidazo1,2-apyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-phenylimidazo1,2-apyridine Pricemore >>

2-phenylimidazo1,2-apyridine Suppliers

2-phenylimidazo1,2-apyridine Related Literature

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